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Compound of Interest

Compound Name: Desmethyiclotiazepam

Cat. No.: B116832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the specifications for the analytical
reference standard of Desmethylclotiazepam, an active metabolite of the thienodiazepine
drug, Clotiazepam. This document outlines the essential chemical and physical properties,
analytical methodologies for characterization, and the metabolic pathway of its parent
compound. The information herein is intended to support research, development, and quality
control activities.

Chemical and Physical Specifications

An analytical reference standard of Desmethylclotiazepam is a highly purified and well-
characterized substance intended for qualitative and quantitative analysis. It serves as a
benchmark for ensuring the identity, purity, quality, and strength of Desmethylclotiazepam in
various matrices.

Table 1: Chemical and Physical Properties of Desmethylclotiazepam
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Property

Specification

Source(s)

Chemical Name

5-(2-chlorophenyl)-7-ethyl-1,3-
dihydro-2H-thieno[2,3-e]-1,4-

diazepin-2-one

[L1E2]E31[4105]

Synonyms N-Desmethylclotiazepam [1][4][6]
CAS Number 33671-37-3 [1][4][6]
Molecular Formula C15H13CIN20S [11[31[4116]
Molecular Weight 304.8 g/mol [1][3]
Appearance Solid [1]
Melting Point 206 - 210 °C (decomposes) [6]
Solubility -15 mg/mL in DMSO, 15 mg/mL 7]

in DMF
UV Amax 214, 243, 319 nm [5]

Analytical Characterization

A comprehensive set of analytical techniques is employed to ensure the identity, purity, and

quality of the Desmethylclotiazepam analytical reference standard.

Table 2: Analytical Tests and Acceptance Criteria
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Analytical Test Method Acceptance Criteria
The IR spectrum of the sample
Identity Infrared (IR) Spectroscopy corresponds to that of a known
reference standard.
1H Nuclear Magnetic The *H NMR spectrum
Resonance (NMR) conforms to the structure of
Spectroscopy Desmethylclotiazepam.

The mass spectrum exhibits a
molecular ion (MH+) consistent

Mass Spectrometry (MS) with the molecular weight of
Desmethylclotiazepam (m/z
305.2).[5]

High-Performance Liquid

Purity
Chromatography (HPLC)

>98%

Thin-Layer Chromatograph
Y Jraphy Purity: 100%

(TLC)
Meets the requirements of
Residual Solvents Gas Chromatography (GC) relevant pharmacopeias (e.g.,
USP <467>).
Water Content Karl Fischer Titration Report value.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible analysis of the

Desmethylclotiazepam reference standard. The following are representative protocols based

on established methods for benzodiazepine analysis.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the purity of Desmethylclotiazepam.

 Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.
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Column: C18, 250 mm x 4.6 mm, 5 pum patrticle size.

Mobile Phase: A mixture of a suitable buffer (e.g., phosphate buffer) and an organic solvent
(e.g., methanol or acetonitrile). The exact ratio should be optimized to achieve adequate
separation.

Flow Rate: 1.0 - 1.5 mL/min.
Injection Volume: 10 - 20 pL.
Detector Wavelength: UV detection at one of the absorbance maxima, such as 243 nm.

Sample Preparation: Dissolve an accurately weighed quantity of the Desmethylclotiazepam
reference standard in a suitable solvent (e.g., methanol or mobile phase) to obtain a known
concentration.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Desmethylclotiazepam.

Instrumentation: A mass spectrometer, which can be coupled with a chromatographic inlet
(e.g., LC-MS or GC-MS).

lonization Mode: Electrospray lonization (ESI) in positive mode is commonly used for
benzodiazepines.

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or lon Trap.
Data Acquisition: Full scan mode to observe the molecular ion.

Sample Preparation: Prepare a dilute solution of the Desmethylclotiazepam reference
standard in a suitable volatile solvent (e.g., methanol or acetonitrile).

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for structural elucidation and confirmation of

identity.
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 Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).
e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) or deuterated chloroform (CDCIs).

o Sample Preparation: Dissolve a few milligrams of the Desmethylclotiazepam reference
standard in the chosen deuterated solvent.

o Data Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy provides a characteristic fingerprint of the molecule, confirming its identity.
e Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

o Sample Preparation: Prepare the sample as a potassium bromide (KBr) pellet or using an
Attenuated Total Reflectance (ATR) accessory.

» Data Acquisition: Scan the sample over the mid-infrared range (typically 4000 to 400 cm™1).

Metabolic Pathway and Analytical Workflow

Desmethyiclotiazepam is a primary active metabolite of Clotiazepam, formed through N-
demethylation in the liver. This metabolic conversion is primarily catalyzed by cytochrome P450
enzymes, including CYP2B6, CYP3A4, CYP2C18, and CYP2C19.

bl Clotiazepam eyl alion Desmethylclotiazepam

Click to download full resolution via product page

CYP2B6, CYP3A4,
CYP2C18, CYP2C19
(Liver Microsomes)

Metabolic conversion of Clotiazepam to Desmethylclotiazepam.

The analytical workflow for the characterization of a Desmethylclotiazepam reference
standard involves a series of tests to confirm its identity, purity, and quality.
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Analytical workflow for Desmethylclotiazepam reference standard.

The logical relationship between the analytical tests and the quality attributes of the reference
standard is critical for ensuring its suitability for its intended use.

Analytical Tests

Spectroscopy

. . Chromatography Titration
(IR, NMR, MS) QUENAaliES (HPLC, TLC, GC) (Karl Fischer)
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Composition
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Relationship between analytical tests and quality attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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